3-glucosido-chenodeoxycholic acid
3-glucosido-chenodeoxycholic acid
Brand Name:
Vulcanchem
CAS No.:
139026-50-9
VCID:
VC0142602
InChI:
InChI=1S/C30H50O9/c1-15(4-7-23(33)34)18-5-6-19-24-20(9-11-30(18,19)3)29(2)10-8-17(12-16(29)13-21(24)32)38-28-27(37)26(36)25(35)22(14-31)39-28/h15-22,24-28,31-32,35-37H,4-14H2,1-3H3,(H,33,34)/t15-,16+,17-,18-,19+,20+,21+,22-,24+,25-,26+,27-,28-,29+,30-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)O)C
Molecular Formula:
C30H50O9
Molecular Weight:
554.7 g/mol
3-glucosido-chenodeoxycholic acid
CAS No.: 139026-50-9
Main Products
VCID: VC0142602
Molecular Formula: C30H50O9
Molecular Weight: 554.7 g/mol
| CAS No. | 139026-50-9 |
|---|---|
| Product Name | 3-glucosido-chenodeoxycholic acid |
| Molecular Formula | C30H50O9 |
| Molecular Weight | 554.7 g/mol |
| IUPAC Name | (4R)-4-[(3R,5R,7S,8R,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C30H50O9/c1-15(4-7-23(33)34)18-5-6-19-24-20(9-11-30(18,19)3)29(2)10-8-17(12-16(29)13-21(24)32)38-28-27(37)26(36)25(35)22(14-31)39-28/h15-22,24-28,31-32,35-37H,4-14H2,1-3H3,(H,33,34)/t15-,16+,17-,18-,19+,20+,21+,22-,24+,25-,26+,27-,28-,29+,30-/m1/s1 |
| Standard InChIKey | QRLIJDGVRXVHQD-CYIRBYAUSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)O)O)C)O)C |
| Synonyms | 3-Glc-chenodeoxycholic acid 3-glucosido-chenodeoxycholic acid |
| PubChem Compound | 197396 |
| Last Modified | Nov 11 2021 |
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